Cas no 34396-82-2 (6H-Purin-6-one,2-amino-1,9-dihydro-9-undecyl-)

• Product Name: 6H-Purin-6-one,2-amino-1,9-dihydro-9-undecyl-
• CAS No: 34396-82-2
• MF: C₁₆H₂₇N₅O
• MW: 305.418483018875
• CID: 322270
• PubChem ID: 135431358
• Update Time: 2025-04-19

6H-Purin-6-one,2-amino-1,9-dihydro-9-undecyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-1,9-dihydro-9-undecyl-
• 2-amino-9-undecyl-3H-purin-6-one
• 2-amino-9-undecyl-1,9-dihydro-purin-6-one
• 2-amino-9-undecyl-3,9-dihydro-6h-purin-6-one
• AC1L5NKK
• AC1Q6IAQ
• AG-J-79397
• AR-1D8751
• CTK4H2325
• NSC29592
• NSC-29592
• 2-Amino-9-undecyl-1H-purin-6(9H)-one
• DTXSID90283082
• 34396-82-2

• Inchi： 1S/C16H27N5O/c1-2-3-4-5-6-7-8-9-10-11-21-12-18-13-14(21)19-16(17)20-15(13)22/h12H,2-11H2,1H3,(H3,17,19,20,22)
• InChI Key： QUOXNHNPDLKNBS-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)N(C=N2)CCCCCCCCCCC

Computed Properties

• Exact Mass: 305.22181
• Monoisotopic Mass: 305.222
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 520.9°Cat760mmHg
• Flash Point: 268.8°C
• Refractive Index: 1.607
• PSA: 85.3
• LogP: 3.81380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones